Cas no 886938-20-1 (2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)

• Product name: 2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886938-20-1
• MF: C₂₂H₁₈FN₃O₃S₂
• MW: 455.525025844574
• CID: 5476904

2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(ethylsulfonyl)-N-(6-fluoro-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• 2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C22H18FN3O3S2/c1-2-31(28,29)20-9-4-3-8-17(20)21(27)26(14-16-7-5-6-12-24-16)22-25-18-11-10-15(23)13-19(18)30-22/h3-13H,2,14H2,1H3
• InChI Key： HQALKKBMDGVLFB-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on 2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

Compound CAS No 886938-20-1: 2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

The compound with CAS No 886938-20-1, named as 2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide core substituted with ethanesulfonyl, a 6-fluoro-benzothiazole moiety, and a pyridine ring. The combination of these functional groups makes this compound unique and opens up possibilities for its application in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of bioactive compounds. The presence of the 6-fluoro-benzothiazole group in this compound suggests potential biological activity, particularly in targeting specific enzymes or receptors. Fluorine substitution is known to enhance the stability and bioavailability of such compounds, making them promising candidates for pharmacological applications.

The ethanesulfonyl group attached to the benzamide moiety plays a crucial role in modulating the physical and chemical properties of the molecule. Sulfonamides are widely used in drug design due to their ability to form hydrogen bonds and their stability under physiological conditions. This group contributes to the solubility and permeability of the compound, which are critical factors for its bioavailability.

The inclusion of a pyridin-2-yl substituent further enhances the electronic properties of the molecule. Pyridine rings are known for their aromaticity and ability to participate in π-interactions, which can influence the reactivity and selectivity of the compound in various chemical reactions. This makes it a versatile building block for synthesizing more complex molecules with tailored functionalities.

Recent advancements in synthetic chemistry have enabled the precise control over the synthesis of such complex molecules. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidations. These methods ensure high purity and structural integrity, which are essential for its intended applications.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of advanced pharmaceuticals. Its structure allows for further functionalization, enabling researchers to explore its use as a scaffold for developing new drugs targeting various diseases. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

The integration of multiple functional groups in this compound also makes it an interesting subject for computational studies. Researchers have employed molecular modeling techniques to predict its interaction with biological targets and its behavior under different environmental conditions. These studies provide valuable insights into its potential uses and optimization strategies.

In conclusion, CAS No 886938-20-1, or 2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups position it as a key player in modern chemical research, offering new avenues for innovation in drug discovery and material science.